![molecular formula C12H19NO B6255941 N-[1-(furan-2-yl)ethyl]cyclohexanamine CAS No. 1019594-31-0](/img/no-structure.png)
N-[1-(furan-2-yl)ethyl]cyclohexanamine
Overview
Description
“N-[1-(furan-2-yl)ethyl]cyclohexanamine” is a chemical compound with the molecular formula C12H19NO . It contains a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring. This ring includes four carbon atoms and one oxygen atom. The compound also contains a cyclohexanamine group, which is a cyclohexane ring with an amine (-NH2) substituent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[1-(furan-2-yl)ethyl]cyclohexanamine involves the reaction of furfurylamine with cyclohexanone followed by reduction of the resulting ketone to the corresponding alcohol and subsequent reductive amination with 2-bromoethylamine.", "Starting Materials": [ "Furfurylamine", "Cyclohexanone", "Sodium borohydride", "2-Bromoethylamine", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Furfurylamine is reacted with cyclohexanone in the presence of hydrochloric acid and sodium hydroxide to form N-[1-(furan-2-yl)ethyl]cyclohexanone.", "Step 2: The resulting ketone is reduced to the corresponding alcohol using sodium borohydride in methanol.", "Step 3: The alcohol is then reacted with 2-bromoethylamine in the presence of sodium hydroxide to form N-[1-(furan-2-yl)ethyl]cyclohexanamine.", "Step 4: The product is purified by extraction with diethyl ether and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
1019594-31-0 |
Product Name |
N-[1-(furan-2-yl)ethyl]cyclohexanamine |
Molecular Formula |
C12H19NO |
Molecular Weight |
193.3 |
Purity |
95 |
Origin of Product |
United States |
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